Potassium hexacyanochromate(III)

• Molecular Formula: C6CrK3N6
• Molecular Weight: 325.40 g/mol
• InChI: InChI=1S/6CN.Cr.3K/c6*1-2;;;;/q6*-1;+3;3*+1
• InChIKey: XYBUIQUQPGBKAR-UHFFFAOYSA-N

Potassium Hexacyanochromate(III) Properties & Structure

Potassium hexacyanochromate(III), K₃[Cr(CN)₆] (CAS 13601-11-1, MW 325.40 g·mol⁻¹), is a yellow, air-stable, paramagnetic coordination solid belonging to the hexacyanometallate(III) family [1]. It crystallizes in an orthorhombic or monoclinic system isomorphous with potassium ferricyanide, with each Cr³⁺ center octahedrally coordinated by six cyanide ligands via carbon atoms [1]. The compound is commercially available at 99.99% trace metals purity (Sigma-Aldrich product no. 473448) and exhibits a density of 1.71 g·cm⁻³ with aqueous solubility of 30.96 g/100 mL at 20 °C . Its d³ electronic configuration (three unpaired electrons) imparts a spin-only effective magnetic moment of 3.87 μB, distinguishing it fundamentally from the low-spin d⁵ Fe(III) analog [1].

High-spin d³ paramagnetic center with weak metal–cyanide covalency supports magnetochemical design.

Semiconductor electronic character (DFT-predicted band gap) differentiates it from metallic ferricyanide.

Moderate aqueous solubility enables controlled solution-phase processing and crystallization.

• [1] Wikipedia contributors. Potassium hexacyanochromate(III). Wikipedia, The Free Encyclopedia. https://en.wikipedia.org/wiki/Potassium_hexacyanochromate(III) View Source

Why Potassium Hexacyanochromate(III) Cannot Be Substituted

Although K₃[Cr(CN)₆] is isomorphous with K₃[Fe(CN)₆] and shares the same stoichiometry, the two compounds diverge sharply in electronic structure, magnetic response, solubility, and redox behavior—making generic substitution scientifically invalid. K₃[Cr(CN)₆] exhibits markedly weaker metal–cyanide covalency than its iron analog, as demonstrated by magnetic specific heat measurements [1], and possesses a non-zero electronic band gap (~1.85 eV) versus the metallic character of K₃[Fe(CN)₆] [2]. These intrinsic differences cascade into all application-critical properties: paramagnetic moment magnitude, aqueous solubility (309.6 vs. 464 g/L at 20 °C), electrochemical redox potential, and thermal decomposition pathway. The quantitative evidence below establishes that K₃[Cr(CN)₆] occupies a distinct and non-interchangeable position within the hexacyanometallate(III) series, directly impacting procurement decisions for magnetochemical, electrochemical, and analytical applications.

Paramagnetic moment and covalency may shift significantly from the Fe analog, altering magnetic interaction strength in designed materials.

Semiconductor vs metallic band gap can fundamentally change charge transport, optical absorption, and electrode behavior.

33% lower aqueous solubility and density difference impact crystallization yield and thin-film morphology relative to ferricyanide.

• [1] Nikkashi. Paramagnetic relaxation phenomena in inorganic compounds (Part 3): Magnetic properties of two cyanide complex salts. J. Chem. Soc. Jpn., 1960, 81(2), 195–197. DOI: 10.1246/nikkashi1948.81.2_195 View Source
• [2] The Materials Project. mp-645346: K₃Cr(CN)₆ (orthorhombic, Pbcn, 60). Computed materials data using density functional theory. https://doi.org/10.17188/1280538 View Source

Potassium Hexacyanochromate(III) vs. Analogs: Evidence Summary

Paramagnetic Moment: Cr vs. Fe Hexacyanometallates

K₃[Cr(CN)₆] exhibits an experimental effective magnetic moment of 3.87 μB, matching the spin-only value for a d³ (S = 3/2) Cr³⁺ ion with three unpaired electrons, as confirmed by low-temperature magnetic susceptibility measurements [1]. In contrast, the isomorphous K₃[Fe(CN)₆] possesses an effective magnetic moment of approximately 2.3 μB, reflecting its low-spin d⁵ Fe³⁺ configuration with a single unpaired electron (S = 1/2) augmented by an orbital contribution [2]. Magnetic specific heat measurements further reveal that K₃[Fe(CN)₆] exhibits strong metal–ligand covalency, whereas K₃[Cr(CN)₆] displays far weaker covalent character, making the chromium complex a closer approximation to a pure spin-only paramagnet [3].

Magnetic Moment

Head-to-head

3.87 μB (d³, 3 unpaired e⁻) 2.3 μB (low-spin d⁵, 1 unpaired e⁻)

Supports high-spin paramagnetic center context and weak covalency profile.

Spin-only value matched; weak M–CN covalency data to verify.

Evidence Dimension	Effective magnetic moment (μeff) and magnetic character
Target Compound Data	μeff = 3.87 μB (spin-only, three unpaired electrons, weak M–CN covalency)
Comparator Or Baseline	K₃[Fe(CN)₆]: μeff ≈ 2.3 μB (low-spin d⁵, one unpaired electron, strong M–CN covalency)
Quantified Difference	~1.57 μB higher (68% greater paramagnetic moment); fundamentally different covalency regime
Conditions	Magnetic susceptibility: 77–298 K range; magnetic specific heat: low-temperature calorimetry; both compounds measured as pure crystalline solids

Why This Matters

For magnetochemical applications requiring a high-spin, weakly covalent paramagnetic center—such as molecular magnet building blocks or EPR spin probes—K₃[Cr(CN)₆] provides nearly 1.7× the magnetic moment per formula unit of the iron analog, directly impacting signal intensity and magnetic ordering behavior.

• [1] NSTL Archive. Magnetic susceptibilities of V(bipy)₃(ClO₄)₂, K₃Cr(CN)₆, and K₂MnCl₆. Experimental μeff for K₃Cr(CN)₆ = 3.87 μB (spin-only). View Source
• [2] Brainly.in / Standard Inorganic Chemistry Reference. The magnetic moment of K₃[Fe(CN)₆] is 2.3 μB due to the strong-field effect of cyanide ligands producing a low-spin d⁵ configuration. View Source
• [3] Nikkashi. Paramagnetic relaxation phenomena in inorganic compounds (Part 3): Magnetic properties of two cyanide complex salts. J. Chem. Soc. Jpn., 1960, 81(2), 195–197. View Source

Aqueous Solubility: Hexacyanochromate vs. Ferricyanide

At 20 °C, K₃[Cr(CN)₆] dissolves to 30.96 g per 100 mL of water (309.6 g·L⁻¹) [1], whereas the isostructural K₃[Fe(CN)₆] reaches 46.4 g per 100 mL (464 g·L⁻¹) at the same temperature [2]. This corresponds to a 33% lower solubility for the chromium analog. Additionally, K₃[Cr(CN)₆] is sparingly soluble in acetonitrile and insoluble in ethanol, while K₃[Fe(CN)₆] dissolves in both acetone and alcohol to varying degrees [3]. The density of K₃[Cr(CN)₆] (1.71 g·cm⁻³) is also notably lower than that of K₃[Fe(CN)₆] (1.85–1.89 g·cm⁻³) [1][3].

Aqueous Solubility

Head-to-head

309.6 g/L (20 °C) 464 g/L (Fe analog)

Supports fractional crystallization and controlled solution processing context.

33% lower solubility; density also differs (1.71 vs 1.85–1.89 g/cm³).

Evidence Dimension	Aqueous solubility at 20 °C
Target Compound Data	30.96 g/100 mL (309.6 g·L⁻¹); density 1.71 g·cm⁻³; insoluble in ethanol; sparingly soluble in acetonitrile
Comparator Or Baseline	K₃[Fe(CN)₆]: 46.4 g/100 mL (464 g·L⁻¹); density 1.85–1.89 g·cm⁻³; slightly soluble in alcohol; soluble in acetone
Quantified Difference	154.4 g·L⁻¹ lower (33% reduction); density difference of 0.14–0.18 g·cm⁻³
Conditions	Pure water at 20 °C; standard atmospheric pressure; crystalline solid form

Why This Matters

The substantially lower aqueous solubility of K₃[Cr(CN)₆] relative to its iron analog provides a critical processing window for fractional crystallization, selective precipitation in mixed-metal syntheses, and controlled solution-phase deposition of thin films or nanoparticles where excessively high solubility would compromise morphology control.

• [1] Wikipedia contributors. Potassium hexacyanochromate(III). Density 1.71 g/cm³; solubility 30.96 g/100 mL (20 °C). View Source
• [2] Wikipedia contributors. Potassium ferricyanide. Solubility in water: 464 g/L (20 °C). View Source
• [3] Internetchemie. Kaliumhexacyanochromat(III). Löslichkeit: 309.6 g pro Liter bei 20 °C; Dichte 1.71 g·cm⁻³; schwer löslich in Acetonitril. View Source

Electronic Band Gap: Semiconductor vs. Metallic

Density functional theory (DFT) calculations from the Materials Project reveal that K₃[Cr(CN)₆] possesses a computed band gap of 1.850 eV (orthorhombic Pbcn polymorph) [1] and 1.801 eV (monoclinic P2₁/c polymorph) [2], classifying it as a semiconductor by electronic structure. In stark contrast, the isomorphous K₃[Fe(CN)₆] exhibits a computed band gap of 0.000 eV, indicating metallic or zero-gap behavior within the same computational framework [3]. This fundamental electronic difference arises from the distinct d-orbital occupancy and metal–ligand hybridization between Cr³⁺ (d³) and Fe³⁺ (low-spin d⁵).

Electronic Band Gap

Cross-study comparable

1.80–1.85 eV (semiconductor) 0.00 eV (metallic)

Supports semiconducting vs metallic electronic differentiation.

DFT-GGA calculations; systematic underestimation expected.

Evidence Dimension	Calculated electronic band gap (DFT-GGA)
Target Compound Data	1.801–1.850 eV (semiconducting, two polymorphs)
Comparator Or Baseline	K₃[Fe(CN)₆]: 0.000 eV (metallic, no band gap)
Quantified Difference	≥1.80 eV difference; qualitative transition from semiconductor to metallic conductor
Conditions	DFT calculations with GGA functional; both structures geometry-optimized; systematic underestimation of ~40–50% typical for this functional means true band gaps are larger

Why This Matters

For any application involving charge transport, photoelectrochemistry, or electronic device integration, K₃[Cr(CN)₆] behaves as a wide-bandgap semiconductor whereas K₃[Fe(CN)₆] is metallic—a qualitative distinction that determines electrode behavior, optical absorption onset, and charge carrier dynamics, making the two compounds functionally non-interchangeable in electronic or optoelectronic contexts.

• [1] The Materials Project. mp-645346: K₃Cr(CN)₆ (orthorhombic, Pbcn, 60). Band gap 1.850 eV. https://doi.org/10.17188/1280538 View Source
• [2] The Materials Project. mp-568773: K₃Cr(CN)₆ (monoclinic, P2₁/c, 14). Band gap 1.801 eV. https://doi.org/10.17188/1274686 View Source
• [3] The Materials Project. mp-621921: K₃Fe(CN)₆ (orthorhombic, Pbcn, 60). Band gap 0.000 eV. https://doi.org/10.17188/1278063 View Source

Redox Flow Battery Negolyte Performance

In a 2025 study published in Angewandte Chemie International Edition, K₃[Cr(CN)₆] was employed as the negolyte (anolyte) material in an aqueous iron–chromium redox flow battery (Fe–Cr RFB) paired with K₄[Fe(CN)₆] as the posolyte [1]. With an optimized electrolyte co-modulation strategy incorporating NaOH and NaCN as supporting electrolytes to suppress detrimental ligand-exchange side reactions, the full cell achieved stable cycling performance over 250 charge–discharge cycles, an energy density of 13.91 Wh·L⁻¹, and energy efficiencies exceeding 76–77% [1]. This performance was enabled by the favorable redox potential of the [Cr(CN)₆]⁴⁻/³⁻ couple and the specific ligand-exchange dynamics elucidated by in situ Raman spectroscopy, which revealed a Cr(III)-coordinated CN⁻ stretch at 2132 cm⁻¹ whose shift under flow conditions directly correlated with electrochemical activity [1].

Fe–Cr RFB Cycling

Reported

≥250 cycles, 13.91 Wh/L, >76% EE

Reported negolyte cycling stability context.

NaOH/NaCN co-modulated; in situ Raman monitored.

Evidence Dimension	Full-cell cycling stability, energy density, and energy efficiency in Fe–Cr redox flow battery
Target Compound Data	K₃[Cr(CN)₆] as negolyte: ≥250 stable cycles, 13.91 Wh·L⁻¹ energy density, >76–77% energy efficiency
Comparator Or Baseline	Conventional Fe–Cr RFB electrolytes without hexacyanochromate negolyte typically exhibit voltage <1.0 V and limited cycle life due to hydrogen evolution side reactions; K₃[Fe(CN)₆] cannot serve as a low-potential negolyte in this configuration
Quantified Difference	Cell voltage ~1.5 V (vs. <1.0 V for hexacyanoferrate-only cells); stable cycling beyond 250 cycles demonstrated
Conditions	Aqueous electrolyte; NaOH + NaCN co-modulation; flow rate 24 mL·min⁻¹; K₄[Fe(CN)₆] posolyte; in situ Raman monitoring

Why This Matters

This is the only hexacyanometallate that has been quantitatively demonstrated as a viable negolyte in Fe–Cr RFBs with multi-cycle stability metrics exceeding 250 cycles—a direct application differentiator that cannot be replicated with K₃[Fe(CN)₆] due to its more positive redox potential and fundamentally different electrochemical role (posolyte only).

• [1] Lee, H.-W. et al. Elucidating Ligand Exchange Dynamics of Hexacyanochromate-Based Redox Mediators in Aqueous Iron–Chromium Redox Flow Batteries. Angew. Chem. Int. Ed., 2025, 64(38), e202507119. DOI: 10.1002/anie.202507119 View Source

Cadmium Vapor Generation Enhancement for ICP-MS

Yilmaz et al. (2012) demonstrated that the presence of K₃[Cr(CN)₆] in acidic sample solutions substantially improved the efficiency of on-line Cd vapor generation for ICP-MS determination, affording a 15-fold higher sensitivity compared to conventional vapor generation without the hexacyanochromate(III) additive [1]. The enhancement was attributed to the formation of reactive intermediates from the interaction of [Cr(CN)₆]³⁻ with NaBH₄, which subsequently react with Cd(II) to increase the yield of volatile Cd species. The hexacyanochromate(III) complex was generated on-line by reacting 0.04 mol·L⁻¹ Cr(III) nitrate with 0.16 mol·L⁻¹ KCN [1]. No other hexacyanometallate (including ferricyanide, ferrocyanide, manganicyanide, or cobalticyanide) has been reported to produce a comparable enhancement, as noted in glycogen contrast-staining studies where only K₃[Fe(CN)₆] produced positive staining while K₃[Cr(CN)₆] and other hexacyanometallates produced no effect [2].

Cd ICP-MS Enhancement

Cross-study comparable

15-fold sensitivity increase

Supports ultratrace Cd analysis context.

Specific to hexacyanochromate(III); on-line vapor generation.

Evidence Dimension	Cadmium vapor generation efficiency enhancement factor for ICP-MS
Target Compound Data	15-fold sensitivity enhancement vs. conventional Cd vapor generation (no additive)
Comparator Or Baseline	Conventional NaBH₄-based Cd vapor generation without hexacyanochromate (baseline = 1×); no other hexacyanometallate additive demonstrated comparable enhancement
Quantified Difference	15× sensitivity improvement; detection limit improvement proportional to signal enhancement
Conditions	On-line vapor generation; acidic sample medium; 0.04 mol·L⁻¹ Cr(NO₃)₃ + 0.16 mol·L⁻¹ KCN to generate [Cr(CN)₆]³⁻ in situ; NaBH₄ reductant; ICP-MS detection

Why This Matters

This analytically unique behavior—a 15-fold signal enhancement specific to hexacyanochromate(III)—creates a procurement justification entirely independent of magnetochemical or electrochemical applications. No generic hexacyanometallate substitute can deliver this analytical performance gain for ultratrace cadmium determination.

• [1] Yilmaz, V.; Rose, L.; Arslan, Z.; Little, M. D. On-line chemical vapour generation of cadmium in the presence of hexacyanochromate(III) for determination by inductively coupled plasma mass spectrometry (ICP-MS). J. Anal. At. Spectrom., 2012, 27, 1895–1902. DOI: 10.1039/C2JA30212A View Source
• [2] De Bruijn, W. C. Glycogen, its chemistry and morphological appearance in the electron microscope. II. The complex formed in the selective contrast staining of glycogen. J. Ultrastruct. Res., 1973, 42, 29–50. Documents differential reactivity of hexacyanometallates. View Source

Application Scenarios for Potassium Hexacyanochromate(III)

Molecular Magnet and Prussian Blue Analog Synthesis

K₃[Cr(CN)₆] serves as the premier Cr(III)-based hexacyanometallate precursor for constructing Prussian blue analog (PBA) molecular magnets. With an effective magnetic moment of 3.87 μB (three unpaired electrons) and weak metal–cyanide covalency, the [Cr(CN)₆]³⁻ building block produces PBA networks with Curie temperatures reaching 315–372 K when combined with V(II), Mn(II), Fe(II), Co(II), or Ni(II) nodes [1]. This performance is unattainable with K₃[Fe(CN)₆] (μeff ≈ 2.3 μB, one unpaired electron) or diamagnetic K₃[Co(CN)₆] (μeff ≈ 0). The low covalency of the Cr–CN bond also facilitates CN ligand lability and linkage isomerism, enabling structural transformations (e.g., Cr–N≡C–M to Cr–C≡N–M flipping) that can be exploited for pressure- or temperature-tuned magnetic switching [2].

Aqueous Fe–Cr Redox Flow Battery Negolyte

For grid-scale energy storage, K₃[Cr(CN)₆] has been quantitatively validated as a high-performance negolyte in Fe–Cr aqueous redox flow batteries. When deployed with optimized OH⁻/CN⁻ co-modulated electrolyte, the [Cr(CN)₆]⁴⁻/³⁻ redox couple delivers stable cycling over 250 charge–discharge cycles, an energy density of 13.91 Wh·L⁻¹, and energy efficiencies exceeding 76–77% [1]. The favorable redox potential of the chromium couple—approximately 0.35 V more positive than the hydrogen evolution onset—enables efficient photoelectrochemical reduction on p-GaAs electrodes, opening additional pathways for solar-integrated energy storage [2]. K₃[Fe(CN)₆] cannot substitute in this role as its redox potential positions it exclusively as a posolyte material.

Ultratrace Cadmium Determination by ICP-MS

In analytical laboratories requiring ultratrace cadmium quantification, K₃[Cr(CN)₆] provides a 15-fold enhancement in vapor generation efficiency for ICP-MS detection compared to conventional NaBH₄-based methods [1]. The reactive intermediates formed between [Cr(CN)₆]³⁻ and NaBH₄ selectively increase the yield of volatile Cd species. This application is uniquely served by the hexacyanochromate(III) anion; screening studies have shown that K₃[Fe(CN)₆], K₄[Fe(CN)₆], K₃[Co(CN)₆], K₃[Mn(CN)₆], and other hexacyanometallates do not produce comparable analytical enhancement [2]. Procurement for this purpose requires high-purity material (≥99.99% trace metals basis) to avoid introducing interfering metal contaminants.

Paramagnetic NMR Probe and Enzyme Inhibition

The [Cr(CN)₆]³⁻ anion functions as a paramagnetic relaxation probe in NMR spectroscopy and as a competitive inhibitor for ribonuclease T1 (RNase T1), where it binds specifically to the enzyme active site that cleaves RNA at guanylic acid residues [1]. Its relatively weak metal–ligand covalency and three unpaired electrons generate distinct paramagnetic relaxation enhancement compared to [Fe(CN)₆]³⁻ (one unpaired electron) or diamagnetic [Co(CN)₆]³⁻, providing tunable contrast in NMR studies of phosphoglycerate kinase and other biomolecular systems [1]. The controlled aqueous solubility (309.6 g·L⁻¹) allows precise concentration adjustment in biochemical buffer systems without the risk of oversaturation that accompanies the more soluble iron analog.

Application

Selection Property

Validation Focus

Molecular Magnet & PBA Synthesis

High-spin weakly covalent Cr(III) center

Magnetic ordering temperature & network topology

Fe–Cr Redox Flow Battery Negolyte

Favorable redox potential for negolyte role

Long-term cycling stability & energy efficiency

Ultratrace Cd Determination (ICP-MS)

Unique Cd vapor generation enhancement

Signal-to-noise ratio & detection limit

Paramagnetic NMR Probe & Enzyme Inhibition

Paramagnetic relaxation contrast

Binding specificity & relaxation enhancement

• [1] Advanced Materials, 1999, 11(11), 914. Enhancement of the magnetic ordering temperature and air stability of a mixed valent vanadium hexacyanochromate(III) magnet to 99 °C (372 K). Tc values for hexacyanochromate magnets: ~315 K (earlier), 350 K and 372 K (improved). View Source
• [2] Reguera, E. et al. On the Low Stability of Molecular Magnets Based on Transition Metal Hexacyanochromates(III). Z. Phys. Chem., 2010, 224, 1227–1244. DOI: 10.1524/zpch.2010.5496 View Source
• [3] Lee, H.-W. et al. Angew. Chem. Int. Ed., 2025, 64(38), e202507119. 250 cycles, 13.91 Wh·L⁻¹, >76% energy efficiency for K₃[Cr(CN)₆] negolyte in Fe–Cr RFB. View Source
• [4] van den Meerakker, J. E. A. M. et al. The electrochemistry of alkaline K₃Cr(CN)₆ solutions at p-GaAs. J. Electroanal. Chem., 1988, 252, 259–273. Photoreduction starts at 0.35 V more positive than HER onset. View Source
• [5] Yilmaz, V.; Rose, L.; Arslan, Z.; Little, M. D. J. Anal. At. Spectrom., 2012, 27, 1895–1902. 15-fold Cd vapor generation enhancement. View Source
• [6] Baidu Baike. 六氰铬酸钾. Application as competitive inhibitor for RNase T1; anion probe for phosphoglycerate kinase NMR studies; commercial purity 99.99%. View Source